![molecular formula C11H8BrFO2 B3038707 [5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol CAS No. 886794-06-5](/img/structure/B3038707.png)
[5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol
Overview
Description
“[5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol” is a chemical compound with the molecular formula C11H8BrFO2 . It is related to the class of organic compounds known as phenylpyrazoles .
Synthesis Analysis
The synthesis of similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis . Protodeboronation, a process not well developed, has been reported to be used in the synthesis of 1°, 2° and 3° alkyl boronic esters .Molecular Structure Analysis
The molecular structure of “[5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol” can be analyzed using various methods such as NMR spectroscopy and computational chemical data . The crystal structure of a similar compound, (4-fluorophenyl)(5-(hydroxymethyl)furan-2-yl)methanol, has been studied and the data includes atomic coordinates and displacement parameters .Physical And Chemical Properties Analysis
“[5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol” has physical and chemical properties that can be analyzed using various methods such as NMR spectroscopy and computational chemical data . The compound has a molecular weight of 271.08 .Scientific Research Applications
- Researchers have explored indole derivatives for their antiviral potential. For instance:
- “[5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol” can be used to synthesize Canagliflozin, an SGLT2 inhibitor for treating type 2 diabetes mellitus .
- Nitrofurantoin analogues containing an indole moiety were evaluated, although they were inert against Staphylococcus aureus and Streptococcus faecium .
- Further studies are needed, but the indole scaffold offers promise in the fight against tuberculosis .
Antiviral Activity
Antidiabetic Activity
Antibacterial Activity
Antitubercular Activity
Organic Synthesis Building Blocks
properties
IUPAC Name |
[5-(4-bromo-2-fluorophenyl)furan-2-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrFO2/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-5,14H,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNHMDADKPTUOFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C2=CC=C(O2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(4-Bromo-2-fluorophenyl)furan-2-yl]methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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